1-allyl-3-(tert-butyl)-7-ethyl-9-methyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 3-tert-butyl-7-ethyl-9-methyl-1-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C17H24N6O2/c1-7-9-23-15-18-13-12(14(24)21(8-2)16(25)20(13)6)22(15)10-11(19-23)17(3,4)5/h7H,1,8-10H2,2-6H3
• InChI Key: JLURNXNBMSJNJK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2CC(=NN3CC=C)C(C)(C)C)N(C1=O)C
• Molecular Formula: C17H24N6O2
• Molecular Weight: 344.4 g/mol

Description

1-allyl-3-(tert-butyl)-7-ethyl-9-methyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C17H24N6O2 and its molecular weight is 344.419. The purity is usually 95%.
BenchChem offers high-quality 1-allyl-3-(tert-butyl)-7-ethyl-9-methyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-allyl-3-(tert-butyl)-7-ethyl-9-methyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

• Alkylation and Condensation Reactions : The compound has been involved in alkylation reactions, demonstrating its reactivity and potential as a building block for more complex molecules (Mironovich, Ivanov, & Daeva, 2019).

• Synthesis of Triazino and Triazolo Purine Derivatives : It has been used in the synthesis of new triazino and triazolo[4,3-e]purine derivatives, indicating its utility in creating novel compounds with potential biological activities (Ashour et al., 2012).

• Synthesis of Related Heterocycles : The compound's derivatives have been used to create hexahydropyrrolo [1,2-d][1,2,4]triazine-1,4-dione and related heterocycles, expanding the range of related compounds available for research (Obreza & Urleb, 2003).

Biological Activities

• Anticancer and Antimicrobial Activities : Some derivatives have shown promising anticancer, anti-HIV-1, and antimicrobial activities in vitro, suggesting potential therapeutic applications (Ashour et al., 2012).

• Potential in Antitumor Therapies : Novel heterocycles like purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines synthesized from these compounds have been examined for biological activities, including antitumor effects (Ueda et al., 1987).

• Synthesis of Fused Purine Analogues : The synthesis of various fused purine analogues from 6-mercaptopurine, including [1,2,4]triazino[4,3-i]purines, has been explored for their anticancer activity, highlighting the versatility of these compounds in medicinal chemistry (Hassan et al., 2017).